2-(2-methoxyphenyl)-N-[(1-phenylcyclopentyl)methyl]acetamide

• IUPAC Name: 2-(2-methoxyphenyl)-N-[(1-phenylcyclopentyl)methyl]acetamide
• InChI: InChI=1S/C21H25NO2/c1-24-19-12-6-5-9-17(19)15-20(23)22-16-21(13-7-8-14-21)18-10-3-2-4-11-18/h2-6,9-12H,7-8,13-16H2,1H3,(H,22,23)
• InChI Key: JCYNOXMYFXOKEI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CC(=O)NCC2(CCCC2)C3=CC=CC=C3
• Molecular Formula: C21H25NO2
• Molecular Weight: 323.4 g/mol

Description

2-(2-methoxyphenyl)-N-[(1-phenylcyclopentyl)methyl]acetamide, also known as MPMPA, is a novel chemical compound that has been synthesized and studied for its potential applications in scientific research.

Scientific Research Applications

2-(2-methoxyphenyl)-N-[(1-phenylcyclopentyl)methyl]acetamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have an affinity for the sigma-1 receptor, which is involved in a variety of physiological and pathological processes, including pain perception, neuroprotection, and addiction. This compound has also been studied for its potential use as a tool compound for studying the sigma-1 receptor and its role in various biological processes.

Mechanism of Action

2-(2-methoxyphenyl)-N-[(1-phenylcyclopentyl)methyl]acetamide acts as a selective sigma-1 receptor agonist, which means that it binds to and activates the sigma-1 receptor. The sigma-1 receptor is a chaperone protein that is involved in the regulation of various ion channels, receptors, and enzymes. Activation of the sigma-1 receptor by this compound has been shown to modulate calcium signaling, enhance the release of neurotrophic factors, and promote neuroprotection.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including:
- Modulation of calcium signaling: this compound has been shown to modulate calcium signaling in various cell types, including neurons and glial cells. This effect is thought to be mediated by the sigma-1 receptor, which is involved in the regulation of calcium channels and pumps.
- Enhancement of neurotrophic factor release: this compound has been shown to enhance the release of neurotrophic factors, such as brain-derived neurotrophic factor (BDNF) and nerve growth factor (NGF). These factors play a key role in the survival and growth of neurons.
- Promotion of neuroprotection: this compound has been shown to promote neuroprotection in various models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. This effect is thought to be mediated by the sigma-1 receptor, which has been shown to have anti-apoptotic and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

2-(2-methoxyphenyl)-N-[(1-phenylcyclopentyl)methyl]acetamide has several advantages for lab experiments, including:
- Selectivity: this compound is a selective sigma-1 receptor agonist, which means that it binds specifically to the sigma-1 receptor and does not interact with other receptors or ion channels.
- Potency: this compound has a high potency for the sigma-1 receptor, which means that it can be used at low concentrations in experiments.
- Stability: this compound is stable under normal laboratory conditions and can be stored for extended periods of time.
However, there are also some limitations to using this compound in lab experiments, including:
- Cost: this compound is a relatively expensive compound, which may limit its use in some experiments.
- Solubility: this compound has limited solubility in aqueous solutions, which may require the use of organic solvents for some experiments.
- Specificity: While this compound is a selective sigma-1 receptor agonist, it may also interact with other proteins or enzymes in certain experimental conditions.

Future Directions

There are several future directions for the study of 2-(2-methoxyphenyl)-N-[(1-phenylcyclopentyl)methyl]acetamide, including:
- Further characterization of the mechanism of action: While this compound has been shown to activate the sigma-1 receptor, the downstream signaling pathways and cellular effects of this activation are not fully understood. Further studies are needed to elucidate the mechanism of action of this compound.
- Development of new sigma-1 receptor agonists: this compound is one of several sigma-1 receptor agonists that have been developed, but there is still a need for more potent and selective compounds for use in scientific research.
- Investigation of therapeutic potential: While this compound has shown promise for use in scientific research, it has not yet been studied for its potential therapeutic effects in humans. Further studies are needed to determine whether this compound or other sigma-1 receptor agonists could be used to treat neurological disorders.

Synthesis Methods

2-(2-methoxyphenyl)-N-[(1-phenylcyclopentyl)methyl]acetamide can be synthesized using a multi-step process that involves the reaction of 2-methoxybenzoyl chloride with phenylcyclopentylmethylamine to form the intermediate compound 2-(2-methoxyphenyl)-N-(1-phenylcyclopentyl)methylacetamide. The intermediate compound is then treated with acetic anhydride and pyridine to yield this compound.